Cas no 186249-50-3 (3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-)
186249-50-3 structure
Product Name:3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-
CAS No:186249-50-3
MF:C9H12N2O
MW:164.204381942749
CID:1378761
Update Time:2024-08-16
3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-
-
- Inchi: 1S/C9H12N2O/c1-6-7(5-10)9(2,3)4-8(12)11-6/h4H2,1-3H3,(H,11,12)
- InChI Key: XNYOLBJHUDNIMO-UHFFFAOYSA-N
- SMILES: C1(C)NC(=O)CC(C)(C)C=1C#N
Computed Properties
- Exact Mass: 164.09506
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 330.0±42.0 °C(Predicted)
- PSA: 52.89
- pka: 13.33±0.70(Predicted)
3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
186249-50-3 (3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent